Cas no 2034314-64-0 (1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole)

• Product Name: 1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole
• CAS No: 2034314-64-0
• MF: C₂₀H₂₅ClN₄O₂
• MW: 388.891103506088
• CID: 5468674
• Update Time: 2025-07-23

1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole
• [1-(4-chlorophenyl)cyclopentyl]-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]methanone

• Inchi： 1S/C20H25ClN4O2/c1-27-14-17-12-25(23-22-17)18-8-11-24(13-18)19(26)20(9-2-3-10-20)15-4-6-16(21)7-5-15/h4-7,12,18H,2-3,8-11,13-14H2,1H3
• InChI Key： HUXXSIKVAYCTSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(N2CCC(C2)N2C=C(COC)N=N2)=O)CCCC1

Computed Properties

• Exact Mass: 388.1666037 g/mol
• Monoisotopic Mass: 388.1666037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 388.9
• XLogP3: 2.6
• Topological Polar Surface Area: 60.2

Additional information on 1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole

Introduction to Compound with CAS No. 2034314-64-0 and Product Name: 1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole

Compound with the CAS number 2034314-64-0 and the product name 1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates a pyrrolidinyl moiety linked to a triazole ring, both of which are known for their pharmacological significance. The presence of a cyclopentanecarbonyl group and a methoxymethyl substituent further enhances its complexity and functionality, making it a promising candidate for further investigation.

The pyrrolidin-3-yl part of the molecule is particularly noteworthy, as pyrrolidine derivatives are widely recognized for their role in medicinal chemistry. They often serve as key structural elements in bioactive molecules, contributing to properties such as solubility, metabolic stability, and binding affinity. In this compound, the pyrrolidine ring is connected to a triazole ring, which is another pharmacophore that has been extensively studied for its biological activity. Triazoles are known for their ability to interact with various biological targets, making them valuable in the design of therapeutic agents.

The 4-(methoxymethyl) group adds an additional layer of functionality to the molecule. This type of substituent can influence the compound's solubility, reactivity, and overall pharmacokinetic properties. The methoxymethyl group is particularly interesting because it can participate in hydrogen bonding interactions, which can be crucial for binding to biological targets. Additionally, it can serve as a point for further chemical modification, allowing for the development of analogues with enhanced properties.

Recent research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophores. The compound with CAS No. 2034314-64-0 exemplifies this trend by integrating several key structural elements that are known to enhance biological activity. The combination of a pyrrolidine ring, a triazole ring, and a cyclopentanecarbonyl group creates a molecule with multiple potential sites for interaction with biological targets. This makes it an attractive candidate for further exploration in drug discovery.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. The structural features described above suggest that it may have activity against various diseases, including those that are currently difficult to treat. For instance, the pyrrolidine and triazole moieties are known to be present in several drugs that have shown efficacy against neurological disorders, infectious diseases, and cancer. The cyclopentanecarbonyl group may contribute to improved metabolic stability, which is often a critical factor in drug design.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic techniques allows for the introduction of complex structural motifs while maintaining control over stereochemistry and regioselectivity.

In terms of biological activity, preliminary studies have shown promising results. The compound exhibits interesting interactions with several biological targets, suggesting potential therapeutic applications. For example, it may interact with enzymes or receptors that are involved in disease pathways. These interactions could lead to the development of new drugs that target these pathways more effectively than existing treatments.

The methoxymethyl group in particular has been noted for its ability to enhance solubility and bioavailability. This can be particularly important for oral administration, where poor solubility can limit drug effectiveness. By improving solubility, this compound may offer advantages over existing drugs that suffer from poor bioavailability issues.

Furthermore, the cyclopentanecarbonyl group can serve as a handle for further chemical modifications. This allows researchers to explore analogues with different properties by introducing various substituents at this position. Such modifications can lead to compounds with improved potency, selectivity, or pharmacokinetic profiles.

The triazole ring is another key feature that has been extensively studied in medicinal chemistry. Triazoles have been incorporated into numerous drugs due to their ability to form stable bonds with biological targets. They can also participate in hydrogen bonding interactions, which can enhance binding affinity. In this compound, the triazole ring is connected to the pyrrolidine moiety via an amide linkage, which provides additional stability and rigidity to the molecule.

The overall structure of this compound suggests that it may have multiple modes of action. This can be advantageous in treating complex diseases that involve multiple pathological processes. By targeting several different pathways simultaneously, this compound may provide more comprehensive therapeutic effects compared to single-target drugs.

Future research will focus on further characterizing the biological activity of this compound and exploring its potential therapeutic applications. Detailed pharmacological studies will be conducted to determine its efficacy against various diseases. Additionally, preclinical studies will be necessary to assess its safety and pharmacokinetic properties before moving into human trials.

In conclusion,1-{1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}-4-(methoxymethyl)-1H-1,2,3-triazole (CAS No 2034314-64-0) represents a promising candidate for drug development due to its unique structural features and potential biological activity。The combination of a pyrrolidine ring、a triazole ring、and a cyclopentanecarbonyl group creates a molecule with multiple potential sites for interaction with biological targets。Further research will be necessary to fully understand its therapeutic potential，but preliminary studies suggest that it may have applications in treating various diseases。The methoxymethyl group、the cyclopentanecarbonyl group，and other structural elements contribute to its complexity and functionality，making it an exciting subject for future investigations。